This paper derives a mathematical model suitable for analysis of connection behavior of the inverter-based grids and, using that model, it presents guidelines to control grid-forming inverters’ rate of change in frequency as function of output power (virtual inertia), or in other words “measured power filters”. Furthermore, in order to improve the transient response, an angle difference limiter control is proposed. An angle difference limiter is a control algorithm which is constantly checking the angle difference between the inverter and the grid in the connection point limiting power peaks during the transients. The performance of the angle difference limiter is analyzed in detail and validated with an experimental microgrid consisting of two three-phase inverters and a variable load. The paper analyzes the connection of inverters in weak and strong grids validating the performance of the proposed angle difference limiter.

Real-time pricing (RTP) is an efficient approach for demand side management, which mainly aims at reducing peak-to-average ratio (PAR) and balancing power supply and demand. However, in real life, users’ real power consumption sometimes deviates significantly from the ordering power, which results in waste of power resources. Only the price-based demand response (FBDR) is difficult to tackle the deviation problem, especially in the multi-energy generation system. To address this issue, a two-stage hybrid demand response (DR) strategy, which combines RTP and real-time incentive, has been proposed in this paper to minimize the difference between the real power consumption and the ordering power. The first stage is to determine the optimal ordering power via RTP strategy, and then the power supplier and users reach an agreement of power ordering (APO). The second stage is to minimize the difference between the real power consumption and the ordering power via real-time incentive and APO. According to the random dynamic interaction between users and the power supplier, a bi-level model is constructed. Multi-energy generation and energy storage system (ESS) on the supply side, and photovoltaic (PV) generation on the demand side are also considered in this model. Considering the characteristics of the upper and lower objectives and the benefits of both supply and demand sides, the corresponding distributed optimization algorithm is designed to solve the model. Finally, the real-time price, optimal power consumption and optimal power supply are obtained. The simulation results show that the proposed DR strategy and algorithm not only fully guarantee the benefits of users and the power supplier, but also have a good performance in shaving peak and filling valley.

In this paper, the attack detection problem of smart grid under dynamic load altering attack (DLAA) is investigated. An attack detection scheme based on deviation signal is proposed. The system model is described by generator swing equation and power flow DC equation, and the PI controller model is considered in the model input. For state estimation, H∞ performance index is used to enhance the robustness of sliding mode observer against attacks. Then, an attack detection logic is designed to detect attacks by comparing the deviation signal and threshold. Finally, the proposed attack detection scheme is verified by numerical simulations, and the feasibility of the proposed algorithm in reality is verified by StaeSim hardware-in-the-loop simulation platform.

This paper presents a dynamic model of the equivalent Great Britain (GB) 36-zone power system, which can be used for reliable and realistic assessment of emerging load frequency control mechanisms. Flexible architecture of the presented dynamic test system permits a broad range of security of supply and small-signal stability studies for design of future power grids. It can be particularly useful for academic research, but also for undertaking feasibility studies in power industries. The proposed dynamic test system, which is obtained through network reduction of the original full-scale GB transmission power system developed by National Grid Electricity System Operator (NGESO) Company, provides detailed information about the GB power system. In this regard, the required data and modelling approaches to develop the 36-zone system are provided in detail. The presented dynamic test system represents the system topology, impedance characteristics and electromechanical oscillations of the original GB power system however, it is not an exact equivalent of the master GB system. Illustrative dynamic models of the key system components, including synchronous generators, automatic voltage regulators, power system stabilizers, hydro and steam turbines models along with speed governing systems are presented. Dynamic behavior of 36-zone test system in response to infeed loss contingencies is investigated. Particularly, the impact of changes in the system inertia on the system electromechanical modes is examined using the modal analysis approach. In this context, the mode shape concept is employed to determine dominant generators and contribution of different zones in the low frequency oscillations. Moreover, time-domain simulations are undertaken to validate the modal analysis results. Additionally, the condition of different zones from the viewpoint of frequency nadir and maximum rate of change of frequency for various contingencies and extreme cases are examined.

The traditional hierarchical scheduling and operational model of transmission and distribution networks has failed to fully utilize the adjustable resources of the entire grid, consequently limiting the integration of renewable energy. To fully excavate the potential of transmission and distribution (T&D) coordination in enhancing the level of renewable energy assimilation and operational efficiency, in this paper, transmission grid and distribution network in the framework of synergetic unit commitment (TDS-UC) considering the dynamic characteristics of the electricity-gas-heat integrated energy system is proposed. The framework developed in this paper allows for the integration of multiple energy sources, including electricity, gas, and heat, into the dispatch strategy of the TG. To improve scheduling flexibility, the dynamic characteristics of the natural gas and heating networks are also considered in the TDS-UC model. A coordinated interactive optimization model for T&D is formulated, taking into account the multi-energy coupling relationship of the IES. To solve the TDS-UC model, a decentralized analytical target cascading algorithm is used to obtain an independent TG optimization problem and multiple ADNs local optimization problems that can be solved in parallel. The proposed model is transformed into an easy-to-solve mixed-integer linear programming (MILP) problem using an improved one-dimensional approximation piecewise linearization method to deal with the non-convexity nonlinear natural gas Weymouth equation. Numerical experiments are conducted on both a T6D2 and a T118D10 test system to demonstrate the efficiency and practicality of the proposed methodology.© 2017 Elsevier Inc. All rights reserved.

The Air-Conditioners (ACs) are important participants in the Demand Response (DR) programs due to their good heat/cold storage characteristics. However, traditional temperature-set-point control methods of ACs neglect the fact that Minimum Step-size of Temperature Adjustment (MSoTA) for most ACs is no smaller than 1 °C. In this paper, the load following control method is designed for ACs with MSoTA of 1 °C. To realize smooth control of the aggregate ACs, probability-based temperature-set-point broadcasting control method is designed. By adopting a prioritized mechanism, the room temperature deviation is lowered. The testing examples verify the effectiveness of the proposed method in bi-directional, smooth, and comfortable regulation of the aggregate ACs.

The renewable energy sources based distributed generation is increasingly penetrating into conventional distribution network . Aside from the technical and economical benefits, distributed generation may incapacitate the sensitivity of backup protection devices , which may face partial blindness in grid-connected, even full blindness in islanded mode of operation and during high impedance faults. This paper proposes a novel stratagem to completely plummet the blindness of backup relay by inducing the artificial fault current. A blindness severity index is developed to induce artificial fault current in a controlled manner according to blindness severity. Two methods are proposed. First, the OCR vulnerable to blindness is provided with an auxiliary current transformer, whose output is tuned in conjunction with blindness severity index and merged with main current transformer’s output to modulate its secondary current responsible for sensitivity. Second, the microprocessor based relay is used and the time current characteristics is modified by augmenting a new variable named as artificial fault current factor to scale the fault current. As, the current is increased by the TCC modification and no external equipment is added here, so named as AFC. To assure that the AFC is induced only in fault event and to prevent mal-functioning of OCR during normal operation, a simple logic is designed using AND gates to fend off trip signal to circuit breaker. The proposed protection scheme is evaluated on typical distribution feeder in Tianjin, China and IEEE-34 standard test benchmark and results show that the blindness of backup PDs is dwindled in a proficient manner.

The wind farm (WF) provides fast frequency regulation (FFR) has become a consensus in low-inertia power systems. However, the optimal power sharing within the large-scale WF during the FFR process is intractable. Inspired by the intrinsic similarity between the information flow and the power flow, this paper proposes a distributed power sharing control for the FFR of the large-scale WF based on the idea of equation-based congestion control (EBCC). Concretely, a global congestion index, reflecting the deviation between the output power and the FFR order of the WF, is introduced for power tracking at the WF level. Besides, a local congestion index, which implies the operating cost of each WT, is constructed to reduce the operating cost of the WF. Then, the power sharing of each WT is determined locally. The distributed control significantly reduces the computational and communication burden, which makes the proposed method suitable for the large-scale WF, as well as meeting the demand of FFR. Moreover, the robustness to varying operating conditions makes the method practical and attractive. Finally, the effectiveness of the proposed method is verified under various scenarios by simulations.

Voltage regulation has been one of the major challenges for distribution network operators (DNOs) due to the integration of distributed energy resources in the recent years. Control approaches mitigating over-voltage (OV) generally require full network model, which for low-voltage distribution networks (LVDNs), can be inaccessible to DNOs. This paper presents a novel data-driven model-free control framework for improving voltage regulation in 4-wire 3-phase LVDNs. In the proposed approach, first, using smart meter data, the aggregated resistance and reactance matrices of the network are estimated. Then, these matrices serve as an input for the proposed optimal power flow (OPF) method to control the DERs’ active and reactive power outputs. This method also lets the DNO adjust the fairness in prosumers’ generation curtailment. The performance of the proposed approach is evaluated in various case studies conducted on a real-world low-voltage test feeder. The simulation results exhibit significant effectiveness in solving the OV problem associated with DERs. For example, in the studied network, the proposed approach limits the maximum voltage of the network to 1.1 pu, while without having control over the DERs output power, it can even overpass 1.17 pu during the peak generation period. In addition, utilizing DERs’ reactive control capability reduces the amount of active power curtailment, and prosumers are able to collectively inject 5.66% more active power.

Line parameters of underground cables (UGCs) in MMC-HVDC grids experience severe frequency dependent characteristics. For fault location of UGCs in MMC-HVDC grids, existing methods usually neglect the frequency dependent line parameters, which limits the fault location accuracy. To overcome this issue, a dynamic state estimation based fault location (DSEFL) method for UGCs in the MMC-HVDC grid is proposed in this paper. Firstly, the dynamic line model of the UGC based on the multi-section multi-layer model is formulated to consider both frequency dependent and distributed characteristics of the line parameters. Next, the DSE algorithm is used to solve the dynamic line model and the consistency indicator with respect to the determined fault location and resistance. Due to the complexity of the multi-layer model, a multi-step algorithm is designed to efficiently obtain the fault location result. Numerical experiments on MMC-HVDC grids verify that the proposed DSEFL method presents higher fault location accuracy for different fault types, locations, and resistances. compared to the existing methods. In addition, the computation burden, effects of measurement noises, parameter errors, and sampling rates are also discussed.